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Compound of Interest

Compound Name:
1-Bromo-4-isobutyl-2-

nitrobenzene

Cat. No.: B090021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-4-isobutyl-2-nitrobenzene is

publicly available. The following guidance is based on the safety profiles of structurally similar

compounds, including other brominated nitroaromatic compounds. All handling procedures

should be conducted under the assumption that this compound is hazardous.

Hazard Identification and Classification
Due to the presence of nitro and bromo functional groups on an aromatic ring, 1-Bromo-4-
isobutyl-2-nitrobenzene is anticipated to possess significant health hazards. Based on data

from analogous compounds such as 1-Bromo-4-nitrobenzene and 2-Bromo-1-tert-butyl-4-

nitrobenzene, the following GHS classifications are predicted.[1][2][3][4]

Table 1: Predicted GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2][4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][2][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[1][2][4]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[1]

Specific Target Organ Toxicity -

Repeated Exposure
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects.[1]

Signal Word: Warning[1][2]

Hazard Pictograms:

alt text

alt text

alt text
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Physical and Chemical Properties
Limited experimental data is available for 1-Bromo-4-isobutyl-2-nitrobenzene. The following

table includes data for the target compound where available and for the closely related 1-

Bromo-4-nitrobenzene for comparison.

Table 2: Physical and Chemical Properties

Property
1-Bromo-4-isobutyl-2-
nitrobenzene

1-Bromo-4-nitrobenzene

Molecular Formula C₁₀H₁₂BrNO₂ C₆H₄BrNO₂

Molecular Weight 258.11 g/mol 202.01 g/mol

Appearance Solid (predicted) Off-White to Brown Powder

Melting Point Not available 125 - 127 °C

Boiling Point Not available 255 - 256 °C

Solubility Insoluble in water (predicted) Insoluble in water (predicted)

Safe Handling and Experimental Protocols
A systematic approach is crucial when working with this potentially hazardous compound.

[5][6][7][8][9]#### 3.1. Engineering Controls

Chemical Fume Hood: All handling of 1-Bromo-4-isobutyl-2-nitrobenzene powder,

including weighing and solution preparation, must occur within a certified chemical fume

hood to minimize inhalation exposure. *[5][6] Ventilated Enclosures: For weighing small

quantities, a ventilated balance enclosure can be used. *[6] Emergency Equipment: Ensure

that an eyewash station and a safety shower are readily accessible and have been recently

tested.

[8]#### 3.2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.
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[10][11][12][13]Table 3: Recommended Personal Protective Equipment

Protection Type Specific Equipment Standard/Specification

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

standards.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Inspect gloves for integrity

before each use and change

immediately upon

contamination.

Skin and Body Protection

Flame-resistant laboratory

coat, worn fully buttoned.

Consider a chemical-resistant

apron for larger quantities.

Provides a barrier against

accidental skin contact.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if dust is generated or

if ventilation is inadequate.

All handling should ideally be

in a chemical fume hood to

avoid the need for respiratory

protection.

Experimental Protocol: Weighing and Solution
Preparation

Preparation: Before handling the compound, ensure you are in a designated area within a

chemical fume hood. D[6]on all required personal protective equipment as detailed in Table

3.

Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,

handle the solid material carefully. 3[6]. Transfer: Gently transfer the weighed solid into a

suitable reaction vessel or flask.

Dissolution: Add the desired solvent to the solid in the fume hood. If heating is required, use

a controlled heating source such as a heating mantle with a stirrer.
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Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water. D[5]econtaminate all work surfaces and equipment.

Storage and Disposal
Storage

Store in a tightly closed, clearly labeled container. *[1] Keep in a cool, dry, and well-ventilated

area. *[1][3] Store away from incompatible materials such as strong oxidizing agents.

[3]#### 4.2. Disposal

Dispose of waste materials in a labeled, sealed container for hazardous waste. *[14][15][16]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of waste down the drain.

[14]### 5. Emergency Procedures

First Aid Measures
Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, give oxygen and seek

medical aid.

Skin Contact

Immediately remove all contaminated clothing,

including footwear. Flush skin and hair with

running water (and soap if available) for at least

15 minutes. Seek medical attention in the event

of irritation.

Eye Contact

Wash out immediately with fresh running water

for at least 15 minutes. Ensure complete

irrigation of the eye by keeping eyelids apart

and away from the eye and moving the eyelids

by occasionally lifting the upper and lower lids.

Seek medical attention without delay.

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid

immediately.

Spill Management Protocol
For a minor spill of solid material:

Evacuate: Evacuate non-essential personnel from the immediate spill area. 2[16][17].

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it. 3[15][16]. Don PPE: Put on the appropriate PPE, including respiratory protection. 4[14][16]

[18]. Contain the Spill: Carefully sweep up the solid material and place it into a labeled,

sealed container for hazardous waste. A[14][15][16][17][19]void actions that could generate

dust. 5[18]. Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and

water), and collect the cleaning materials for disposal as hazardous waste.
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[18][19]For major spills, evacuate the area and contact your institution's emergency response

team.

[15][16][17]### 6. Visualizations

1-Bromo-4-isobutyl-2-nitrobenzene

Potential Hazards

C₁₀H₁₂BrNO₂

Health Hazard

Irritant

Environmental Hazard

Click to download full resolution via product page

Caption: Predicted GHS Hazard Pictograms
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Caption: Minor Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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